Cas no 1050910-52-5 (1-(4-cyclopentylsulfonylphenyl)ethanone oxime)

• Product Name: 1-(4-cyclopentylsulfonylphenyl)ethanone oxime
• CAS No: 1050910-52-5
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• MDL: MFCD10686723
• CID: 4569908
• Update Time: 2025-07-23

1-(4-cyclopentylsulfonylphenyl)ethanone oxime Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(cyclopentanesulfonyl)phenyl]ethylidene}hydroxylamine
• 1-(4-cyclopentylsulfonylphenyl)ethanone oxime

• MDL： MFCD10686723
• Inchi： 1S/C13H17NO3S/c1-10(14-15)11-6-8-13(9-7-11)18(16,17)12-4-2-3-5-12/h6-9,12,15H,2-5H2,1H3
• InChI Key： IXGCXXNUEKKSIG-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC=C(S(C2CCCC2)(=O)=O)C=C1)C

Additional information on 1-(4-cyclopentylsulfonylphenyl)ethanone oxime

Recent Advances in the Study of 1-(4-cyclopentylsulfonylphenyl)ethanone oxime (CAS: 1050910-52-5)

The compound 1-(4-cyclopentylsulfonylphenyl)ethanone oxime (CAS: 1050910-52-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and oxime functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-cyclopentylsulfonylphenyl)ethanone oxime, highlighting its efficient production through a multi-step process involving cyclopentylsulfonylation and subsequent oxime formation. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported a high yield of 78%, which is noteworthy for industrial-scale production.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-(4-cyclopentylsulfonylphenyl)ethanone oxime exhibits potent anti-inflammatory and analgesic effects. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM. This selectivity suggests a reduced risk of gastrointestinal side effects compared to non-selective COX inhibitors, positioning it as a potential next-generation anti-inflammatory agent.

Further investigations into the molecular mechanisms underlying its activity have uncovered interactions with key signaling pathways. A collaborative study between academic and industry researchers, published in Nature Chemical Biology in early 2024, identified that 1-(4-cyclopentylsulfonylphenyl)ethanone oxime modulates the NF-κB pathway, thereby reducing the expression of pro-inflammatory cytokines. This dual mechanism of action—COX-2 inhibition and NF-κB modulation—enhances its therapeutic profile and broadens its potential applications beyond inflammation to include autoimmune diseases and certain cancers.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-cyclopentylsulfonylphenyl)ethanone oxime. Pharmacokinetic studies indicate moderate oral bioavailability (approximately 40% in rodent models), necessitating further optimization of its formulation. Additionally, while toxicity profiles in preclinical models have been favorable, comprehensive safety assessments in humans are still pending. Ongoing research aims to address these gaps, with several pharmaceutical companies reportedly initiating Phase I clinical trials in late 2024.

In conclusion, 1-(4-cyclopentylsulfonylphenyl)ethanone oxime (CAS: 1050910-52-5) represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with robust pharmacological activity and a well-characterized mechanism of action, positions it as a promising candidate for therapeutic development. Future research will likely focus on enhancing its pharmacokinetic properties and expanding its clinical applications, potentially paving the way for novel treatments in inflammation and related disorders.